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Compound of Interest

Compound Name: 8-Prenyldaidzein

Cat. No.: B173932 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 8-Prenyldaidzein, ensuring laboratory safety and

procedural accuracy.

8-Prenyldaidzein is an isoflavonoid compound recognized for its antioxidant properties.[1] As

with any laboratory chemical, understanding its hazard profile and adhering to strict safety

protocols is paramount for the protection of laboratory personnel and the environment. This

guide provides essential safety and logistical information for the handling of 8-Prenyldaidzein.

Hazard Identification and Classification
8-Prenyldaidzein is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[2]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[2]
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Hazard GHS Classification Precautionary Statement

Oral Toxicity
Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed.

Environmental Hazard

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Protection Type Required PPE Specifications

Eye Protection Safety goggles
Must be equipped with side-

shields.

Hand Protection Protective gloves
Chemically resistant gloves

(e.g., nitrile).

Body Protection Impervious clothing
Laboratory coat or other

protective clothing.

Respiratory Protection Suitable respirator

Use in a chemical fume hood

or well-ventilated area. If dust

or aerosols may be generated,

a respirator is required.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of 8-Prenyldaidzein and

ensuring a safe laboratory environment.

Safe Handling:

Avoid contact with skin and eyes.[2]
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Do not inhale dust or aerosols.[2]

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions:

Keep the container tightly sealed.[2]

Store in a cool, well-ventilated area.[2]

Protect from direct sunlight and sources of ignition.[2]

Powder: Store at -20°C.[2]

In solvent: Store at -80°C.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Check for and remove any contact

lenses. Continue to rinse for at least 15 minutes.

Seek medical attention.[2][3]

Skin Contact

Flush skin with plenty of water. Remove

contaminated clothing and shoes. Wash clothing

before reuse. Seek medical attention if irritation

develops.[2][3]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. It

may be dangerous to the person providing aid to

give mouth-to-mouth resuscitation. Seek

medical attention if adverse health effects

persist or are severe.[2]

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Never give anything by mouth to an

unconscious person. Call a poison center or

physician.[2][3]

Spill and Disposal Procedures
Accidental Release Measures: In case of a spill, evacuate personnel to a safe area.[2] Use full

personal protective equipment during cleanup.[2] Avoid breathing vapors, mist, or gas.[2]

Prevent further leakage or spillage if safe to do so.[2] Do not let the product enter drains.[2]

Disposal: Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2] Waste should be handled by an approved waste disposal facility.[3]
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Experimental Workflow for Handling 8-
Prenyldaidzein
The following diagram outlines the standard procedure for safely handling 8-Prenyldaidzein in

a laboratory setting.
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Safe Handling Workflow for 8-Prenyldaidzein

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Chemical Fume Hood

Proceed to Handling

Weigh/Measure 8-Prenyldaidzein

Perform Experiment

Decontaminate Work Area

Experiment Complete

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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